2-methyl-8H-indeno[2,1-b]thiophen-8-one

• CAS RN: 475288-21-2
• Molecular Formula: C12H8OS
• Molecular Weight: 200.26 g/mol
• IUPAC Name: 2-methylindeno[2,1-b]thiophen-4-one
• InChI: InChI=1S/C12H8OS/c1-7-6-10-8-4-2-3-5-9(8)11(13)12(10)14-7/h2-6H,1H3
• InChI Key: YWSUMMAKHPAOLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)C(=O)C3=CC=CC=C32

Description

2-methyl-8H-indeno[2,1-b]thiophen-8-one is a useful research compound. Its molecular formula is C12H8OS and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 12.88 g (0.074 mol) of 2-methyl-4-phenylthiophene, 23.4 mL (0.16 mol) of TMEDA in 200 mL of diethyl ether (ether) was treated with 100 mL (0.16 mol) of 1.6M BuLi in hexane under stirring at −40° C. Then the reaction mixture was allowed to warm up to room temperature (r.t.) and was stirred for 3 h (white precipitate forms). The reaction mixture was cooled to −40° C. and treated with 8.76 g (0.075 mol) of ethyl N,N-dimethylcarbamate in 25 mL of ether. Then the reaction mixture was allowed to warm up to r.t. and was stirred overnight. Resulting mixture was treated with 10% aqueous NH4Cl, the organic layer was separated and the organic phase was washed with 10% aqueous solution of NH4Cl and then dried by anhydrous Na2SO4. Solvent was evaporated and the residue was washed with methanol. Yield 6.8 g (46%) of red crystals.